1-(5-chloro-2-methoxyphenyl)-3-(3-(2-phenyl-1H-imidazol-1-yl)propyl)urea

Specification

• CAS No.: 1421462-01-2
• Molecular Formula: C20H21ClN4O2
• Molecular Weight: 384.86
• IUPAC Name: 1-(5-chloro-2-methoxyphenyl)-3-[3-(2-phenylimidazol-1-yl)propyl]urea
• Standard InChI: InChI=1S/C20H21ClN4O2/c1-27-18-9-8-16(21)14-17(18)24-20(26)23-10-5-12-25-13-11-22-19(25)15-6-3-2-4-7-15/h2-4,6-9,11,13-14H,5,10,12H2,1H3,(H2,23,24,26)
• Standard InChI Key: IYNGLLRDPFSMKD-UHFFFAOYSA-N
• SMILES: COC1=C(C=C(C=C1)Cl)NC(=O)NCCCN2C=CN=C2C3=CC=CC=C3

Introduction

Biological Activity

Ureas have been explored for their potential as anticancer agents, urease inhibitors, and more. For example, diaryl ureas have shown significant antiproliferative effects against various cancer cell lines. Thioureas, closely related to ureas, are known for their urease inhibitory activity, which is crucial in treating conditions like peptic ulcers and kidney stones.

Synthesis of Urea Derivatives

The synthesis of urea derivatives often involves the reaction of amines with carbonyl compounds or isocyanates. For complex structures like 1-(5-chloro-2-methoxyphenyl)-3-(3-(2-phenyl-1H-imidazol-1-yl)propyl)urea, multi-step syntheses may be required, involving the formation of the imidazole and urea linkages.

Research Findings on Related Compounds

While specific research findings on 1-(5-chloro-2-methoxyphenyl)-3-(3-(2-phenyl-1H-imidazol-1-yl)propyl)urea are not available, related compounds have shown promising biological activities:

• Diaryl Ureas: These compounds have demonstrated significant antiproliferative effects against cancer cell lines such as A549, HCT-116, and PC-3.

• Thioureas: Thiourea derivatives have been identified as potent urease inhibitors, with activities comparable to or exceeding that of thiourea itself.

Data Tables for Related Compounds

Given the lack of specific data for 1-(5-chloro-2-methoxyphenyl)-3-(3-(2-phenyl-1H-imidazol-1-yl)propyl)urea, the following table highlights the properties of related urea derivatives:

Compound	Biological Activity	IC50 (μM)
Diaryl Urea Derivatives	Antiproliferative	0.1-10
Thiourea Derivatives	Urease Inhibition	0.01-1